Cas no 897613-02-4 (N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide)

• Product name: N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide
• CAS No: 897613-02-4
• MF: C₂₁H₁₈FN₅OS
• MW: 407.46392583847
• CID: 5512932

N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-[2-[6-[(phenylmethyl)thio]-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-
• N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide

• Inchi： 1S/C21H18FN5OS/c22-17-8-6-16(7-9-17)21(28)23-13-12-19-25-24-18-10-11-20(26-27(18)19)29-14-15-4-2-1-3-5-15/h1-11H,12-14H2,(H,23,28)
• InChI Key： SSNZGRXEELGWAN-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC1=CC=CC=C1)=N2)(=O)C1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide

Comprehensive Analysis of N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide (CAS No. 897613-02-4)

The compound N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide (CAS No. 897613-02-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a 1,2,4-triazolo[4,3-b]pyridazine core, a benzylsulfanyl moiety, and a 4-fluorobenzamide side chain, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel heterocyclic compounds like N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide has surged due to their versatility in drug design. The 1,2,4-triazolo[4,3-b]pyridazine scaffold, in particular, is known for its ability to interact with diverse enzyme systems, making it a valuable building block for pharmaceuticals. This compound's benzylsulfanyl group further enhances its binding affinity, while the 4-fluorobenzamide moiety contributes to its metabolic stability, a critical factor in drug development.

One of the most frequently searched questions in the scientific community is: "What are the potential therapeutic applications of 1,2,4-triazolo[4,3-b]pyridazine derivatives?" Studies suggest that compounds like N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide may exhibit anti-inflammatory, antimicrobial, or even anticancer properties. The presence of the fluorobenzamide group, for instance, has been linked to enhanced bioavailability and target selectivity, which are crucial for modern drug candidates.

Another hot topic in the field is the structure-activity relationship (SAR) of such compounds. Researchers are actively investigating how modifications to the benzylsulfanyl or 4-fluorobenzamide components could optimize the compound's efficacy. Computational modeling and high-throughput screening are often employed to predict the biological activity of N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide, saving time and resources in the drug discovery process.

The synthesis of N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide involves multi-step organic reactions, including the formation of the 1,2,4-triazolo[4,3-b]pyridazine ring and subsequent functionalization with the benzylsulfanyl and 4-fluorobenzamide groups. Purification techniques such as column chromatography and recrystallization are essential to achieve high purity, which is vital for accurate biological testing. The compound's CAS No. 897613-02-4 serves as a unique identifier in chemical databases, facilitating global research collaboration.

Given the growing interest in personalized medicine, the role of N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide in targeted therapies cannot be overstated. Its molecular framework allows for precise interactions with biological targets, minimizing off-target effects. This aligns with the current trend in pharmaceutical research, where specificity and safety are paramount. As such, this compound is a subject of ongoing preclinical studies, with potential applications in neurology, oncology, and immunology.

In conclusion, N-{2-6-(benzylsulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-4-fluorobenzamide (CAS No. 897613-02-4) represents a fascinating area of research in modern chemistry and pharmacology. Its unique structural features, combined with its potential therapeutic benefits, make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may well become a cornerstone in the development of next-generation therapeutics.